Cas no 1372711-57-3 (5-Bromo-2-ethyltriazole-4-carboxylic acid)

• Product Name: 5-Bromo-2-ethyltriazole-4-carboxylic acid
• CAS No: 1372711-57-3
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• CID: 6245641
• PubChem ID: 123991934
• Update Time: 2024-01-13

5-Bromo-2-ethyltriazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6759216
• 5-bromo-2-ethyl-2H-1,2,3-triazole-4-carboxylic acid
• 1372711-57-3
• 5-Bromo-2-ethyltriazole-4-carboxylic acid

• Inchi： 1S/C5H6BrN3O2/c1-2-9-7-3(5(10)11)4(6)8-9/h2H2,1H3,(H,10,11)
• InChI Key： HXADUESUEHSHNP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(CC)N=1

Computed Properties

• Exact Mass: 218.96434g/mol
• Monoisotopic Mass: 218.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų